N-[(1,3-dimethylpyrazol-4-yl)methyl]-3-methyl-1-propylpyrazol-4-amine;hydrochloride

Specification

• Molecular Formula: C13H22ClN5
• Molecular Weight: 283.80 g/mol
• IUPAC Name: N-[(1,3-dimethylpyrazol-4-yl)methyl]-3-methyl-1-propylpyrazol-4-amine;hydrochloride
• Standard InChI: InChI=1S/C13H21N5.ClH/c1-5-6-18-9-13(11(3)16-18)14-7-12-8-17(4)15-10(12)2;/h8-9,14H,5-7H2,1-4H3;1H
• Standard InChI Key: RRIYWOBAFDPGBW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)C)NCC2=CN(N=C2C)C.Cl

Introduction

Synthesis of Pyrazole Derivatives

The synthesis of pyrazole derivatives often involves cyclocondensation reactions between hydrazine derivatives and 1,3-dicarbonyl compounds. These reactions can be tailored to produce a wide range of pyrazole structures by varying the starting materials.

Starting Materials	Reaction Type	Product
Hydrazine, 1,3-dicarbonyl compounds	Cyclocondensation	Pyrazole derivatives

Biological Activities of Pyrazole Derivatives

Pyrazole derivatives have been shown to exhibit various biological activities, including:

• Anti-inflammatory Activity: Some pyrazole compounds have been identified as potential inhibitors of enzymes involved in inflammation, such as 5-lipoxygenase (5-LOX).

• Anticancer Activity: Pyrazoles have been found to be cytotoxic to several human cancer cell lines, making them candidates for cancer treatment.

• Antimicrobial Activity: Certain pyrazole derivatives have demonstrated antimicrobial properties, which could be useful in developing new antibiotics.

Challenges in Researching Specific Pyrazole Compounds

Despite the extensive research on pyrazole derivatives, specific information on N-[(1,3-dimethylpyrazol-4-yl)methyl]-3-methyl-1-propylpyrazol-4-amine;hydrochloride is not readily available. This highlights the need for more targeted studies on individual compounds within this class to fully explore their potential applications.